4,4-Dimethyl-8-bromothiochroman

• Molecular Formula: C11H13BrS
• Molecular Weight: 257.19 g/mol
• IUPAC Name: 8-bromo-4,4-dimethyl-2,3-dihydrothiochromene
• InChI: InChI=1S/C11H13BrS/c1-11(2)6-7-13-10-8(11)4-3-5-9(10)12/h3-5H,6-7H2,1-2H3
• InChI Key: FYSJKKCSNDQZOI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCSC2=C1C=CC=C2Br)C

Description

4,4-Dimethyl-8-bromothiochroman is a useful research compound. Its molecular formula is C11H13BrS and its molecular weight is 257.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

26.00 g (102.0 mmol) of 2-bromo-1-(3-methylbut-2-enylthio)benzene, 130 ml of toluene and 23.20 g (122.0 mmol) of para-toluenesulphonic acid are introduced into a three-necked flask. The reaction mixture is heated at reflux for four hours and is evaporated to dryness. The residue is taken up in an aqueous sodium hydrogencarbonate solution and extracted with ethyl acetate and the organic phase is separated by settling, dried over magnesium sulphate and evaporated. The residue obtained is purified by chromatography on a silica column eluted with heptane. 20.00 g (76%) of the expected compound are collected in the form of an orangey oil.

Synthesis routes and methods II

Procedure details